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Introduction:

Annulenes, a class of monocyclic hydrocarbons with conjugated double bonds, have emerged

as promising materials for a variety of applications in organic electronics. Their unique

electronic properties, which can be tuned by altering the ring size and introducing substituents,

make them attractive candidates for use in organic field-effect transistors (OFETs), organic

solar cells (OSCs), and organic light-emitting diodes (OLEDs). The aromatic or anti-aromatic

character of annulenes plays a crucial role in determining their charge transport properties.

This document provides detailed application notes, experimental protocols, and performance

data for various annulene derivatives in organic electronic devices.

Annulenes in Organic Field-Effect Transistors
(OFETs)
Annulene derivatives have demonstrated significant potential as active materials in OFETs due

to their ability to form well-ordered molecular packing in the solid state, which is crucial for
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efficient charge transport.

Application Note: Sulphur-Bridged[1]Annulenes for
High-Performance OFETs
Sulphur-bridged[1]annulenes, specifically tetrathia[1]annulene[2.1.2.1] derivatives, have been

investigated as p-type semiconductors in OFETs. These macrocycles exhibit good thermal

stability and can be processed from solution to form crystalline thin films. The introduction of

meso-substituents allows for the tuning of their solid-state packing and, consequently, their

charge transport characteristics. Devices fabricated with these materials on

octadecyltrichlorosilane (OTS) modified SiO2 substrates have shown excellent performance

with high charge carrier mobilities and on/off ratios.[2][3][4][5]

Quantitative Data for Annulene-Based OFETs
Annulene
Derivative

Device
Architecture

Mobility (μ)
[cm²/Vs]

On/Off Ratio Ref.

meso-diphenyl

tetrathia[1]annule

ne[2][2][6][6]

(DPTTA)

Solution-sheared

on SiO2/Si
1.0 > 10^6 [7]

Tetrathia[1]annul

ene[2.1.2.1]

Thin film on

OTS-modified

SiO2

0.23 8.67 x 10^6 [3][5]

Tetrathia[1]annul

ene[2.1.2.1]

Thin film on

OTS-treated

SiO2/Si

0.05 > 10^3 [8]

Antiaromatic

dehydrobenzo[9]

annulene

Space-charge-

limited current

(SCLC)

Higher than

aromatic

counterparts

- [10]

Antiaromatic

dehydrobenzo[11

]annulene

Space-charge-

limited current

(SCLC)

Higher than

aromatic

counterparts

- [10]
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Experimental Protocol: Fabrication of a Solution-
Sheared Tetrathia[1]annulene-Based OFET
This protocol describes the fabrication of a bottom-gate, top-contact OFET using a solution-

shearing method for the deposition of the annulene derivative.

Materials:

Heavily n-doped Si wafer with a 300 nm thermally grown SiO₂ layer (Substrate)

Tetrathia[1]annulene[2][2][6][6] derivative (e.g., DPTTA)

Polystyrene (PS)

Toluene (anhydrous)

Octadecyltrichlorosilane (OTS)

Gold (Au) for source/drain electrodes

Piranha solution (H₂SO₄:H₂O₂ = 3:1)

Deionized water

Acetone

Isopropanol

Equipment:

Spin coater

Solution shearer

Thermal evaporator

Probe station and semiconductor parameter analyzer

UV-Ozone cleaner
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Glovebox with a nitrogen atmosphere

Procedure:

Substrate Cleaning and Surface Treatment: a. Clean the Si/SiO₂ substrates by sonicating in

acetone and isopropanol for 15 minutes each. b. Dry the substrates with a stream of

nitrogen. c. Treat the substrates with UV-Ozone for 15 minutes to create a hydrophilic

surface. d. Immediately immerse the substrates in a 0.1% (v/v) solution of OTS in anhydrous

toluene for 30 minutes in a nitrogen-filled glovebox. e. Rinse the substrates with fresh

toluene and anneal at 120 °C for 20 minutes.

Semiconductor Solution Preparation: a. Prepare a solution of the tetrathia[1]annulene

derivative and polystyrene (e.g., a 1:1 weight ratio of DPTTA:PS) in toluene at a total

concentration of 5 mg/mL. b. Stir the solution at 60 °C for at least 1 hour to ensure complete

dissolution.

Active Layer Deposition by Solution Shearing: a. Transfer the substrate to the solution

shearer inside a nitrogen-filled glovebox. b. Preheat the substrate to the desired deposition

temperature (e.g., 90 °C). c. Dispense a small volume of the semiconductor solution at the

edge of the shearing blade. d. Move the blade across the substrate at a constant speed

(e.g., 0.1 mm/s) to deposit a uniform thin film. e. Anneal the film at a temperature just below

the boiling point of the solvent for 10 minutes to remove residual solvent.

Electrode Deposition: a. Transfer the substrate with the annulene film to a thermal

evaporator. b. Deposit 50 nm of gold through a shadow mask to define the source and drain

electrodes. The channel length and width are defined by the mask (e.g., L = 50 µm, W = 1

mm).

Device Characterization: a. Transfer the completed device to a probe station. b. Measure the

transfer and output characteristics using a semiconductor parameter analyzer in a nitrogen

atmosphere to determine the field-effect mobility, on/off ratio, and threshold voltage.

Visualization: Charge Transport in
Dehydrobenzo[n]annulenes
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The charge transport properties of dehydrobenzo[n]annulenes ([n]DBAs) are strongly

influenced by their aromaticity, which varies with the size of the annulene ring. Antiaromatic

[n]DBAs have been shown to exhibit higher hole mobilities than their aromatic counterparts.[10]

This relationship can be visualized as a logical diagram.

Dehydrobenzo[n]annulene Properties

Examples

Ring Size (n)

Aromaticity
(Aromatic vs. Antiaromatic)

determines

HOMO-LUMO Energy Gap

influences

Hole Mobility (μh)

inversely correlates with

[12]DBA & [24]DBA
(Antiaromatic)

[18]DBA & [30]DBA
(Aromatic)

Higher Hole Mobility Lower Hole Mobility

Click to download full resolution via product page

Caption: Relationship between ring size, aromaticity, and hole mobility in

dehydrobenzo[n]annulenes.

Annulenes in Organic Solar Cells (OSCs)
N-annulated perylene diimide derivatives, which are related to annulenes through their

extended π-conjugated systems, have been successfully employed as non-fullerene acceptors

in organic solar cells.
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Application Note: N-Annulated Perylene Diimides as
Non-Fullerene Acceptors
N-annulated perylene diimides (PDIs) are attractive non-fullerene acceptors due to their strong

electron-accepting properties, high electron mobility, and excellent photostability. The N-

annulation strategy allows for the tuning of their electronic energy levels to match those of

common donor polymers, facilitating efficient exciton dissociation and charge transport. Solar

cells based on these materials have achieved promising power conversion efficiencies.[12]

Quantitative Data for Annulene-Based OSCs
Donor
Polymer

Annulene
-based
Acceptor

Voc [V]
Jsc
[mA/cm²]

Fill
Factor
(%)

PCE (%) Ref.

PTB7-Th

N-

annulated

PDI dimer

- - - 5.54 [12]

P3TEA

N-

annulated

PDI dimer

- - - 7.55 [12]

Experimental Protocol: Fabrication of a Bulk
Heterojunction OSC
This protocol outlines the fabrication of a conventional architecture bulk heterojunction solar

cell using an N-annulated PDI as the acceptor.

Materials:

Patterned Indium Tin Oxide (ITO) coated glass substrates

Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS)

Donor polymer (e.g., PTB7-Th)

N-annulated perylene diimide acceptor
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Chlorobenzene (anhydrous)

Calcium (Ca)

Aluminum (Al)

Deionized water, acetone, isopropanol

Equipment:

Spin coater

Glovebox with a nitrogen atmosphere

Thermal evaporator

Solar simulator with an AM 1.5G filter

Source measure unit

Procedure:

Substrate Cleaning: a. Clean the ITO substrates by sonicating sequentially in deionized

water with detergent, deionized water, acetone, and isopropanol for 15 minutes each. b. Dry

the substrates with a nitrogen stream and treat with UV-Ozone for 15 minutes.

Hole Transport Layer (HTL) Deposition: a. Spin-coat a filtered PEDOT:PSS solution onto the

ITO substrate at 4000 rpm for 40 seconds. b. Anneal the substrates at 150 °C for 15 minutes

in air.

Active Layer Deposition: a. Prepare a blend solution of the donor polymer and N-annulated

PDI acceptor (e.g., 1:1.2 weight ratio) in chlorobenzene. b. Inside a nitrogen-filled glovebox,

spin-coat the active layer solution onto the PEDOT:PSS layer at 1000 rpm for 60 seconds. c.

Anneal the film at a specified temperature (e.g., 80-120 °C) for 10 minutes.

Cathode Deposition: a. Transfer the substrates to a thermal evaporator with a base pressure

below 10⁻⁶ Torr. b. Sequentially deposit a thin layer of Calcium (e.g., 20 nm) followed by a

thicker layer of Aluminum (e.g., 100 nm) through a shadow mask to define the active area.
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Device Characterization: a. Measure the current density-voltage (J-V) characteristics of the

device under simulated AM 1.5G solar illumination (100 mW/cm²) to determine the open-

circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion

efficiency (PCE).

Visualization: OSC Device Fabrication Workflow
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(PEDOT:PSS Spin-Coating)

Active Layer Deposition
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Cathode Deposition
(Thermal Evaporation of Ca/Al)

Device Characterization
(J-V under AM 1.5G)

End

Click to download full resolution via product page

Caption: Workflow for the fabrication of a bulk heterojunction organic solar cell.
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Annulenes in Organic Light-Emitting Diodes
(OLEDs)
N-annulated perylene diimides have also been utilized as efficient red light emitters in OLEDs.

Application Note: N-Annulated Perylene Diimides for
Red OLEDs
N-annulated perylene diimides with bulky side-chains can exhibit high photoluminescence

quantum yields in the solid state, making them suitable for use as emitters in OLEDs.[6]

Solution-processed devices using these materials as the emissive layer have demonstrated

bright red electroluminescence with low turn-on voltages.[6][13]

Quantitative Data for Annulene-Based OLEDs

Emitter Host
Device
Architect
ure

Luminanc
e (cd/m²)

EQE (%) CIE (x, y) Ref.

N-

annulated

PDI with

bulky side-

chains

- (neat film)
Solution-

processed
~2000 - Red [6]

tPDI2N-EH
PFO

(blend)

Solution-

processed
>1000 -

(0.672,

0.321)
[13]

Experimental Protocol: Fabrication of a Solution-
Processed OLED
This protocol describes the fabrication of a solution-processed OLED using an N-annulated

perylene diimide as the emitter.

Materials:

Patterned ITO coated glass substrates
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PEDOT:PSS

N-annulated perylene diimide emitter

Poly(9,9-dioctylfluorene) (PFO) as a host (optional)

Chlorobenzene (anhydrous)

Lithium Fluoride (LiF)

Aluminum (Al)

Deionized water, acetone, isopropanol

Equipment:

Spin coater

Glovebox with a nitrogen atmosphere

Thermal evaporator

Spectrometer and source measure unit for electroluminescence characterization

Procedure:

Substrate Cleaning and HTL Deposition: a. Follow the same procedure as in the OSC

fabrication protocol (Section 2.3, steps 1 and 2).

Emissive Layer (EML) Deposition: a. Prepare a solution of the N-annulated PDI emitter (and

host polymer, if used) in chlorobenzene. b. Inside a nitrogen-filled glovebox, spin-coat the

EML solution onto the PEDOT:PSS layer. c. Anneal the film to remove residual solvent.

Electron Injection Layer (EIL) and Cathode Deposition: a. Transfer the substrates to a

thermal evaporator. b. Sequentially deposit a thin layer of LiF (e.g., 1 nm) followed by a

thicker layer of Aluminum (e.g., 100 nm) through a shadow mask.
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Encapsulation and Characterization: a. Encapsulate the device in a nitrogen-filled glovebox

using a UV-curable epoxy and a glass coverslip to prevent degradation from air and

moisture. b. Measure the current density-voltage-luminance (J-V-L) characteristics, external

quantum efficiency (EQE), and the Commission Internationale de l'Eclairage (CIE) color

coordinates of the emitted light.

Visualization: OLED Device Structure and Energy Level
Diagram
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OLED Device Structure Energy Level Diagram
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Caption: Schematic of a solution-processed OLED and its corresponding energy level diagram.

Synthesis Protocols for Annulene Derivatives
Synthesis of N-Annulated Perylene Diimide
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This protocol is a general representation based on literature procedures for the synthesis of N-

annulated perylene diimides.[14]

Reaction Scheme:

Nitration of a perylene diimide derivative.

Reduction of the nitro group to an amine.

Intramolecular cyclization to form the N-annulated product.

Materials:

N,N'-dicyclohexyl-perylene-3,4,9,10-tetracarboxylic bisimide

Nitric acid

Sulfuric acid

Palladium on carbon (Pd/C)

Hydrogen gas

Dichlorophenylborane

Triethylamine

Toluene

Tetrahydrofuran (THF)

Procedure:

Nitration: a. Dissolve the starting perylene diimide in concentrated sulfuric acid. b. Cool the

solution in an ice bath and slowly add a mixture of nitric acid and sulfuric acid. c. Stir the

reaction mixture at room temperature for several hours. d. Pour the mixture into ice water to

precipitate the nitrated product. e. Filter, wash with water, and dry the product.
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Reduction: a. Suspend the nitrated perylene diimide and Pd/C catalyst in THF. b. Purge the

flask with argon and then introduce hydrogen gas via a balloon. c. Stir the reaction at room

temperature until the starting material is consumed (monitor by TLC). d. Filter the reaction

mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the amino-

perylene diimide.

N-Annulation: a. Dissolve the amino-perylene diimide in toluene in a Schlenk tube under an

argon atmosphere. b. Add dichlorophenylborane and triethylamine. c. Reflux the mixture for

24 hours. d. Cool to room temperature, remove the solvent under reduced pressure, and

purify the crude product by column chromatography on silica gel to yield the N-annulated

perylene diimide.

Visualization: Synthesis Workflow for N-Annulated
Perylene Diimide

Perylene Diimide Nitration
(HNO₃, H₂SO₄) Nitro-PDI Reduction

(H₂, Pd/C) Amino-PDI N-Annulation
(PhBCl₂, Et₃N) N-Annulated PDI

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of an N-annulated perylene diimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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